2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol
• IUPAC Name: N-methyl-3-[4-(trifluoromethoxy)phenyl]prop-2-yn-1-amine
• InChI: InChI=1S/C11H10F3NO/c1-15-8-2-3-9-4-6-10(7-5-9)16-11(12,13)14/h4-7,15H,8H2,1H3
• InChI Key: SIELTSNFBSTDTH-UHFFFAOYSA-N
• Canonical SMILES: CNCC#CC1=CC=C(C=C1)OC(F)(F)F

Description

2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4 M solution of HCl in dioxane (330 μl, 1 mmol) was added at ambient temperature to a solution of methyl-[3-(4-trifluoromethoxy-phenyl)-prop-2-ynyl]-carbamic acid tert-butyl ester (50 mg, 0.15 mmol) in dichloromethane (0.5 ml). The reaction mixture was stirred for 3 h at ambient temperature. The solvent was removed under reduced pressure and the residue crystallized from dichloromethane/heptane to yield 20 mg (90 μmol, 57%) of the title compound as brown crystals.